Cas no 919859-32-8 (3-chloro-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylbenzamide)

• Product Name: 3-chloro-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylbenzamide
• CAS No: 919859-32-8
• MF: C₁₈H₁₁Cl₂N₅O₂
• MW: 400.218240976334
• CID: 5496502
• Update Time: 2025-10-31

3-chloro-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[1-(3-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]benzamide
• 3-chloro-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylbenzamide

• Inchi： 1S/C18H11Cl2N5O2/c19-12-4-1-3-11(7-12)17(26)23-24-10-21-16-15(18(24)27)9-22-25(16)14-6-2-5-13(20)8-14/h1-10H,(H,23,26)
• InChI Key： FHGVZLJSHCICTF-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C3=CC=CC(Cl)=C3)N=CC=2C1=O)(=O)C1=CC=CC(Cl)=C1

Additional information on 3-chloro-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylbenzamide

Professional Introduction to Compound with CAS No. 919859-32-8 and Product Name: 3-chloro-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylbenzamide

The compound with the CAS number 919859-32-8 and the product name 3-chloro-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrazolo[3,4-d]pyrimidine scaffold, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of chloro substituents and the benzamide moiety, contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives as scaffolds for developing novel therapeutic agents. These compounds exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The specific substitution pattern in 3-chloro-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylbenzamide enhances its binding affinity to various biological targets, making it a promising candidate for further investigation.

The chloro substituents at the 3-position of the phenyl ring and the 5-position of the benzamide group play a crucial role in modulating the pharmacological properties of this compound. Chlorine atoms are known to increase lipophilicity and binding affinity, which can enhance drug efficacy. Additionally, the presence of an oxo group at the 4-position of the pyrazolo[3,4-d]pyrimidine core contributes to its stability and reactivity in biological systems.

In vitro studies have demonstrated that 3-chloro-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylbenzamide exhibits significant inhibitory activity against several enzymes and receptors involved in cancer progression. For instance, it has shown potent activity against kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are key targets in oncology research. The benzamide moiety further contributes to its inhibitory effects by interacting with specific amino acid residues in these enzymes.

Moreover, preclinical studies have indicated that this compound possesses promising pharmacokinetic properties. Its moderate solubility in water and favorable metabolic stability suggest that it could be suitable for oral administration. These characteristics are essential for developing a drug that can be easily administered to patients and exhibit a prolonged half-life in circulation.

The synthesis of 3-chloro-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylbenzamide involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled the efficient construction of its complex heterocyclic core. These synthetic methodologies not only ensure high yield but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial production.

Recent advancements in computational chemistry have also played a pivotal role in understanding the structure-activity relationships (SAR) of this compound. Molecular modeling studies have helped elucidate how different substituents affect its binding affinity to biological targets. This information is crucial for designing next-generation analogs with improved pharmacological profiles.

The potential therapeutic applications of 3-chloro-N-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylbenzamide extend beyond oncology. Preliminary data suggest that it may also have utility in treating inflammatory diseases by modulating cytokine production and immune responses. The ability to target multiple disease pathways makes this compound an attractive candidate for developing combination therapies.

In conclusion,3-chloro-N-1-(3-chlorophenyl)-4-oکسو۱h،۴h،۵hپیرازولو[۳،۴د]پیримیدین۵یلبنزامید represents a significant advancement in pharmaceutical chemistry with promising therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it a valuable candidate for further preclinical and clinical investigations. Continued research into this compound and its analogs is expected to yield novel therapeutic agents that address unmet medical needs.